![molecular formula C16H19BrN2O4 B1368382 Boc-5-bromo-DL-tryptophan CAS No. 67308-26-3](/img/structure/B1368382.png)
Boc-5-bromo-DL-tryptophan
Overview
Description
Boc-5-bromo-DL-tryptophan is a chemical compound with the molecular formula C16H19BrN2O4 . It has a molecular weight of 383.24 . It is a non-proteinogenic alpha-amino acid that is tryptophan in which the hydrogen at position 5 on the indole ring is replaced by a bromo group .
Synthesis Analysis
A new synthesis of 5-bromotryptophan, a potential antisickling agent, from 5-bromo-3-methylindole has been described . The synthesis of many alkaloids has been the central objective of the development of facile synthetic routes for such compounds .Molecular Structure Analysis
The InChI code for this compound is 1S/C16H19BrN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-5-4-10(17)7-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21) .Physical And Chemical Properties Analysis
This compound appears as an off-white to light beige fine crystalline powder .Scientific Research Applications
Synthesis and Chemical Applications
Boc-5-bromo-DL-tryptophan and its derivatives are significant in chemical synthesis and have multiple applications. They serve as building blocks in peptide chemistry, especially due to their bioactivity and presence in various natural compounds. An efficient synthesis pathway for 5,6-dibromo-tryptophan derivatives has been reported, utilizing 6-Br-isatin as the starting material. This process involves selective bromination, reduction, alkylation, and enzymatic de-acetylation to achieve the desired Nα-Boc-(S)-5,6-dibromo-tryptophan (Mollica et al., 2011).
Biocatalytic Halogenation
The combination of biocatalytic halogenation of l-tryptophan with subsequent Suzuki–Miyaura cross-coupling reactions offers a modular synthesis of various C5, C6, or C7 aryl-substituted tryptophan derivatives. This approach is innovative, involving regioselective halogenation by immobilized tryptophan halogenases and subsequent cross-coupling reactions followed by tert-butoxycarbonyl (Boc) protection, yielding Boc-protected aryl tryptophan derivatives useful for peptide or peptidomimetic synthesis (Frese et al., 2016).
Biocompatible Fluorescent Polymers
Methacrylate monomers with chiral tryptophan moieties, specifically Boc-tryptophan methacryloyloxyethyl ester, have been polymerized using the reversible addition-fragmentation chain transfer (RAFT) process. The polymers exhibit chiroptical and fluorescence behavior, and their Boc group deprotection leads to pH-responsive cationic polymers. These polymers have shown excellent biocompatibility and potential for siRNA delivery (Roy et al., 2013).
Drug Delivery Applications
Nα-Boc-L-tryptophan has been utilized in synthesizing amphiphilic BAB triblock copolymers, aimed at potential drug delivery applications. The hydrophobic block length of the copolymers influences the self-assembly, critical micelle concentration, and the formation of secondary structures. The presence of t-Boc protected L-tryptophan in the copolymers aids in controlling drug release, making it a promising candidate for drug stabilization and delivery (Voda et al., 2016).
Safety and Hazards
Users are advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . In case of fire, water spray, alcohol-resistant foam, dry chemical, or carbon dioxide can be used .
Mechanism of Action
Target of Action
Boc-5-bromo-DL-tryptophan is a specialty product used in proteomics research . .
Result of Action
It’s worth noting that 5-bromo-dl-tryptophan can be useful in the study of genomic determinants in relation to the reactivity and regioselectivity of flavin-dependent halogenases in bacterial genomes and metagenomes .
properties
IUPAC Name |
3-(5-bromo-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN2O4/c1-16(2,3)23-15(22)19-13(14(20)21)6-9-8-18-12-5-4-10(17)7-11(9)12/h4-5,7-8,13,18H,6H2,1-3H3,(H,19,22)(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYUYEAWOUQONRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CNC2=C1C=C(C=C2)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401226988 | |
Record name | 5-Bromo-N-[(1,1-dimethylethoxy)carbonyl]tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401226988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67308-26-3 | |
Record name | 5-Bromo-N-[(1,1-dimethylethoxy)carbonyl]tryptophan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67308-26-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-N-[(1,1-dimethylethoxy)carbonyl]tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401226988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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